Cas no 16439-79-5 (1-(4,6-diamino-1,3,5-triazin-2-yl)urea)

1-(4,6-Diamino-1,3,5-triazin-2-yl)urea is a heterocyclic compound featuring a triazine core functionalized with amino groups and a urea moiety. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of triazine-based derivatives. Its diamino substitution enhances nucleophilicity, enabling selective modifications for applications in pharmaceuticals, agrochemicals, and materials science. The urea linkage further contributes to hydrogen-bonding interactions, improving solubility and stability in polar solvents. This compound is particularly useful in the development of high-performance polymers, crosslinking agents, and biologically active molecules due to its robust chemical framework and versatile reactivity profile.

1-(4,6-diamino-1,3,5-triazin-2-yl)urea structure

16439-79-5 structure

Product Name:1-(4,6-diamino-1,3,5-triazin-2-yl)urea

CAS No:16439-79-5

MF:C₄H₇N₇O

MW:169.144678354263

CID:1348331

PubChem ID:14438739

Update Time:2025-05-27

1-(4,6-diamino-1,3,5-triazin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

- Urea, (4,6-diamino-1,3,5-triazin-2-yl)-
- (4,6-diamino-1,3,5-triazin-2-yl)urea
- DTXSID10560281
- Z1262623419
- 16439-79-5
- (Diamino-1,3,5-triazin-2-yl)urea
- 1-(4,6-Diamino-1,3,5-triazin-2-yl)urea
- Urea, N-(4,6-diamino-1,3,5-triazin-2-yl)-
- 4,6-DIAMINO-1,3,5-TRIAZIN-2-YLUREA
- EN300-370949
- SCHEMBL3025720
- AKOS034020467
- N-(4,6-Diamino-1,3,5-triazin-2-yl)urea
- 1-(4,6-diamino-1,3,5-triazin-2-yl)urea
- Inchi： 1S/C4H7N7O/c5-1-8-2(6)10-4(9-1)11-3(7)12/h(H7,5,6,7,8,9,10,11,12)
- InChI Key： UROVNNMQBJLRGG-UHFFFAOYSA-N
- SMILES： O=C(N)NC1N=C(N)N=C(N)N=1

Computed Properties

Exact Mass: 169.07141
Monoisotopic Mass: 169.07120787g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.8
Topological Polar Surface Area: 146Å²

Experimental Properties

PSA: 145.83

1-(4,6-diamino-1,3,5-triazin-2-yl)urea Pricemore >>

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